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1-C-(Indol-3-yl)glycerol 3-

phosphate

Cat. No.: B1202520 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for an in vitro assay to measure the

production of Indole-3-glycerol phosphate (IGP) by the enzyme Indole-3-glycerol phosphate

synthase (IGPS). This assay is a valuable tool for studying the kinetics of IGPS, screening for

inhibitors, and investigating the tryptophan biosynthesis pathway.

Introduction
Indole-3-glycerol phosphate synthase (IGPS) is a key enzyme in the tryptophan biosynthetic

pathway, catalyzing the fourth step: the conversion of 1-(o-carboxyphenylamino)-1-

deoxyribulose-5-phosphate (CdRP) to Indole-3-glycerol phosphate (IGP).[1][2] This pathway is

essential for the survival of many microorganisms, making IGPS a potential target for the

development of novel antimicrobial agents.[3] The following protocol describes a fluorescence-

based assay to quantify IGPS activity by monitoring the formation of IGP.

Signaling Pathway
The IGPS-catalyzed reaction is a crucial step in the multi-stage biosynthesis of tryptophan from

chorismate. The simplified pathway leading to and from IGP is depicted below.
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Tryptophan Biosynthesis

Enzymes

Anthranilate Phosphoribosylanthranilate
(PRA)

AnPRT
1-(o-carboxyphenylamino)-1-

deoxyribulose-5-phosphate (CdRP)

PRAI
Indole-3-glycerol
phosphate (IGP)

IGPS
Indole

IGL/TSA
Tryptophan

TSB

AnPRT: Anthranilate phosphoribosyltransferase

PRAI: Phosphoribosylanthranilate isomerase

IGPS: Indole-3-glycerol phosphate synthase

IGL/TSA: Indole-3-glycerol phosphate lyase/
Tryptophan synthase alpha-subunit

TSB: Tryptophan synthase beta-subunit
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Experimental Workflow

Prepare Reagents:
Assay Buffer, IGPS, CdRP

Add IGPS and Assay Buffer
to microplate wells

Initiate reaction by adding CdRP substrate

Incubate at optimal temperature
(e.g., 37°C)

Measure fluorescence intensity
at timed intervals

(Excitation: 280 nm, Emission: 340 nm)

Data Analysis:
Calculate initial reaction rates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.ebi.ac.uk/interpro/entry/prosite/PS00614/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7681013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7681013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7681013/
https://research-portal.st-andrews.ac.uk/en/publications/the-catalytic-mechanism-of-indole-3-glycerol-phosphate-synthase-i/
https://www.benchchem.com/product/b1202520#developing-an-in-vitro-assay-for-igp-production
https://www.benchchem.com/product/b1202520#developing-an-in-vitro-assay-for-igp-production
https://www.benchchem.com/product/b1202520#developing-an-in-vitro-assay-for-igp-production
https://www.benchchem.com/product/b1202520#developing-an-in-vitro-assay-for-igp-production
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

